
An In-depth Technical Guide to Desbutal:
Chemical Identity, and Component Analysis

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Desbutal

Cat. No.: B15387535 Get Quote

This technical guide provides a comprehensive overview of Desbutal, a discontinued

pharmaceutical product. The focus is on its chemical identity, including its IUPAC name and

CAS number, and a detailed examination of its constituent active pharmaceutical ingredients.

Due to the discontinuation of Desbutal, this guide synthesizes information on its components,

methamphetamine hydrochloride and pentobarbital sodium, to provide relevant data for

researchers, scientists, and drug development professionals.

Chemical Identification of Desbutal
Desbutal was the brand name for a combination drug product. As a mixture, its chemical

identifiers are based on its components.

Identifier Value

IUPAC Name

5-ethyl-5-(pentan-2-yl)pyrimidine-

2,4,6(1H,3H,5H)-trione compound with N-

methyl-1-phenylpropan-2-amine (1:1)

hydrochloride[1]

CAS Number 8028-71-5[1][2]

Molecular Formula C21H34ClN3O3[1][2]

Molecular Weight 411.97 g/mol [1]
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Composition of Desbutal
Desbutal was a fixed-dose combination of a central nervous system (CNS) stimulant and a

CNS depressant.[3] The product contained methamphetamine hydrochloride and pentobarbital

sodium.[1][3] It was manufactured by Abbott Laboratories and was marketed for conditions

such as depression, obesity, narcolepsy, and parkinsonism before being discontinued due to a

high potential for abuse.[1][3]

The logical relationship of Desbutal's components can be visualized as follows:
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Logical relationship of Desbutal's active components.

Component Analysis: Methamphetamine
Hydrochloride
Methamphetamine is a potent central nervous system stimulant. In Desbutal, it was included

for its stimulant effects.

3.1. Signaling Pathway of Methamphetamine

Methamphetamine's primary mechanism of action involves the disruption of normal dopamine,

norepinephrine, and serotonin signaling in the brain. It increases the release and blocks the

reuptake of these neurotransmitters, leading to an accumulation in the synaptic cleft. The

following diagram illustrates the simplified signaling pathway affected by methamphetamine.
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Simplified signaling pathway of methamphetamine in a dopaminergic neuron.
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3.2. Experimental Protocol: Quantification of Methamphetamine in Biological Samples

A common method for the quantification of methamphetamine in biological matrices (e.g.,

blood, urine) is Gas Chromatography-Mass Spectrometry (GC-MS).

Objective: To determine the concentration of methamphetamine in a plasma sample.

Materials:

Plasma sample

Internal standard (e.g., methamphetamine-d5)

Extraction solvent (e.g., ethyl acetate)

Derivatizing agent (e.g., N-methyl-bis(trifluoroacetamide) - MBTFA)

GC-MS system

Procedure:

Sample Preparation: To 1 mL of plasma, add the internal standard.

Liquid-Liquid Extraction: Add 5 mL of ethyl acetate and vortex for 2 minutes. Centrifuge at

3000 rpm for 10 minutes.

Evaporation: Transfer the organic layer to a new tube and evaporate to dryness under a

stream of nitrogen.

Derivatization: Reconstitute the residue in 50 µL of MBTFA and heat at 70°C for 20 minutes.

GC-MS Analysis: Inject 1 µL of the derivatized sample into the GC-MS.

GC Column: Phenyl-methyl siloxane capillary column.

Oven Program: Start at 80°C, ramp to 250°C.

MS Detection: Selected Ion Monitoring (SIM) mode.
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Component Analysis: Pentobarbital Sodium
Pentobarbital is a short-acting barbiturate that acts as a central nervous system depressant.

4.1. Signaling Pathway of Pentobarbital

Pentobarbital enhances the effect of the neurotransmitter gamma-aminobutyric acid (GABA) at

the GABA-A receptor. This leads to increased chloride ion influx, hyperpolarization of the

neuron, and an overall inhibitory effect on the central nervous system.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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